Cas no 61837-54-5 (1,2,4-Benzenetricarboxylic acid, 5-amino-)

• Product Name: 1,2,4-Benzenetricarboxylic acid, 5-amino-
• CAS No: 61837-54-5
• MF: C₉H₇NO₆
• MW: 225.154982805252
• CID: 464979
• PubChem ID: 67073194
• Update Time: 2025-04-19

1,2,4-Benzenetricarboxylic acid, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic acid, 5-amino-
• 5-aminobenzene-1,2,4-tricarboxylic acid
• 61837-54-5
• DTXSID40736376
• SCHEMBL1552376

• Inchi： 1S/C9H7NO6/c10-6-2-4(8(13)14)3(7(11)12)1-5(6)9(15)16/h1-2H,10H2,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： HWQWXHOUDFEZCY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C(=CC=1C(=O)O)N)=O

Computed Properties

• Exact Mass: 225.02731
• Monoisotopic Mass: 225.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.92